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Lincomycin

Anaerobic bacteriology MIC testing Lincosamide comparative activity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H34N2O6S
Molecular Weight 406.5 g/mol
CAS No. 154-21-2; 859-18-7
Cat. No. B15561635
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Technical Parameters

Basic Identity
Product NameLincomycin
CAS154-21-2; 859-18-7
Molecular FormulaC18H34N2O6S
Molecular Weight406.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H34N2O6S/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25)/t9-,10-,11+,12-,13+,14-,15-,16-,18-/m1/s1
InChIKeyOJMMVQQUTAEWLP-KIDUDLJLSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request
Handling Information
Solubilityfreely soluble
Soluble in methanol, lower alcohols, acetone, ethyl acetate, chloroform. Slightly soluble in water
Soluble in methanol, ethanol, butanol, isopropanol, ethyl acetate, n-butyl acetate, amyl acetate, etc. Moderately soluble in water.

Structure & Identifiers

Interactive Chemical Structure Model





Lincomycin (CAS 154-21-2) Procurement Guide: Baseline Characterization of a First-Generation Lincosamide Antibiotic

Lincomycin is a naturally occurring lincosamide antibiotic first isolated from Streptomyces lincolnensis, consisting of a pyrrolidine ring linked via an amide bond to a methylthio-lincosamide (pyranose) sugar moiety [1]. It is a basic compound with a tertiary amine group (pKa 7.6 at 25°C), a calculated LogP of 0.56, and is freely soluble in water as the hydrochloride salt [2]. Lincomycin exerts its antibacterial effect by binding exclusively to the 50S subunit of bacterial ribosomes, inhibiting peptidyl transferase and thereby suppressing protein synthesis [3]. While this compound remains available in certain global markets (including as Lincocin injection in the US and Frademicina in other regions), it has largely been superseded in clinical practice by its semi-synthetic chlorinated derivative, clindamycin, due to quantifiable differences in antimicrobial potency, pharmacokinetics, and safety profile [1][4]. For scientific procurement, understanding precisely where lincomycin differs from clindamycin—and where it does not—is essential for appropriate research application selection and avoiding inappropriate substitution.

1
First-generation lincosamide reference standard for SAR and ribosomal binding studies
2
Renal clearance model compound for disposition research in veterinary or mechanistic PK studies
3
Class-representative MLSB resistance probe with cross-resistance to macrolides and streptogramins

Why Lincomycin Cannot Be Interchanged with Clindamycin: Key Differential Determinants for Procurement

Generic substitution between lincomycin and clindamycin is scientifically invalid and clinically contraindicated due to four quantifiable and mechanistically distinct differences. First, clindamycin exhibits 4- to 8-fold higher in vitro potency against anaerobic bacteria [1] and a 16-fold lower MIC50 against clinical S. aureus isolates (0.125 mg/L vs. 2 mg/L) [2], translating to fundamentally different efficacy thresholds that cannot be normalized by simple dose adjustment. Second, the compounds exhibit divergent pharmacokinetic disposition: lincomycin undergoes substantially higher renal clearance and biliary excretion rates compared to clindamycin, which undergoes hepatic metabolic activation [3]. Third, the 7(S)-chloro substitution in clindamycin alters binding dynamics at the ribosomal peptidyl transferase center, conferring superior activity against organisms where lincomycin shows high MICs (including strains with MIC >128 mg/L while remaining clindamycin-susceptible at <0.5 mg/L) [2][4]. Fourth, while both agents carry a boxed warning for C. difficile-associated diarrhea, differences in prescribing patterns and regional availability have created distinct safety monitoring contexts [5]. These non-interchangeable properties mandate that procurement decisions be driven by specific research objectives: lincomycin remains relevant for comparative studies, veterinary applications, and as a reference standard for analytical method development, while clindamycin is the preferred agent for most antimicrobial efficacy investigations. Substituting one for the other without accounting for these documented quantitative differences introduces uncontrolled variables that compromise experimental reproducibility and validity.

Potency & Binding
Ribosomal affinity may differ
The C-7 chloro substitution in clindamycin enhances peptidyl transferase binding, producing a potency profile that lincomycin may not match in anaerobic or S. aureus models.
Disposition
Clearance pathway divergence
Lincomycin exhibits higher renal and biliary excretion, whereas clindamycin undergoes hepatic metabolic activation; model-specific PK may shift.
Resistance Detection
Intrinsic potency gap may alter phenotype
Lincomycin's lower intrinsic activity can reveal low-level resistance phenotypes that may be masked by clindamycin's higher potency, affecting screening outcomes.

Quantitative Differentiation Evidence: Lincomycin vs. Clindamycin Comparative Performance Data

In Vitro Potency Differential Against Anaerobic Bacteria: Clindamycin 4- to 8-Fold More Active

In head-to-head in vitro susceptibility testing against a broad panel of clinically relevant anaerobic organisms (including Bacteroides species, Fusobacterium species, Propionibacterium, Eubacterium, Actinomyces, Peptococcus, Peptostreptococcus, and Clostridium species), clindamycin (7(S)-chloro, 7-deoxylincomycin) demonstrated 4- to 8-fold greater antimicrobial activity compared to lincomycin [1]. This quantitative potency difference represents the single most important driver of clindamycin's clinical preference over lincomycin for anaerobic infections. The difference is attributable to the C-7 chloro substitution, which enhances ribosomal binding affinity at the peptidyl transferase center, as established by structure-activity relationship studies showing that C-7 substitutions can dramatically enhance lincosamide antimicrobial activity [2].

Anaerobic Potency
Head-to-head
4- to 8-fold higher activity for clindamycin vs. lincomycin against broad anaerobic panel
Reported potency context for anaerobic models
Data from in vitro susceptibility testing; C-7 substitution drives binding affinity
Anaerobic bacteriology MIC testing Lincosamide comparative activity

Staphylococcus aureus MIC50 Differential: Clindamycin 16-Fold More Potent (0.125 mg/L vs. 2 mg/L)

In a direct comparative study of 555 clinical S. aureus isolates obtained from hospitalized patients across 16 centers in Russia, susceptibility testing by agar dilution method (NCCLS guidelines) revealed that clindamycin is markedly more active than lincomycin. The MIC50 for clindamycin was 0.125 mg/L compared to 2 mg/L for lincomycin—a 16-fold (four 2-fold dilutions) difference [1]. The MIC90 for both agents exceeded 256 mg/L, reflecting the prevalence of resistant strains. Notably, among 14 strains that were fully susceptible to clindamycin (MIC <0.5 mg/L), the corresponding lincomycin MIC exceeded 128 mg/L, demonstrating that clinically meaningful susceptibility to clindamycin does not predict susceptibility to lincomycin, even within the same antibiotic class [1]. This discordance arises from the differential impact of ribosomal binding modifications on the two molecules.

S. aureus MIC50
Head-to-head
Clindamycin MIC50 0.125 mg/L vs. Lincomycin 2 mg/L (16-fold difference)
Supports MIC endpoint review in staphylococcal models
555 clinical isolates; clindamycin-susceptible strains may show lincomycin MIC >128 mg/L
Staphylococcus aureus MIC50/MIC90 Hospital-acquired infections

Pharmacokinetic Disposition Divergence: Renal and Biliary Excretion Rates

In a controlled canine model study comparing intravenous lincomycin and clindamycin phosphate, significant quantitative differences in elimination pathways were documented. Lincomycin was extracted by the kidneys and excreted into urine at a much higher rate than clindamycin, with rates of biliary excretion and concentration in bile also significantly higher for lincomycin than for clindamycin [1]. In contrast, concentrations of nonesterified clindamycin in the hepatic vein exceeded those in the portal vein, suggesting metabolic activation within the liver—a phenomenon not observed with lincomycin and one that was reversed by biliary obstruction [1]. These findings indicate a greater role for renal clearance in lincomycin disposition versus hepatic metabolism for clindamycin. In a separate broiler chicken model, oral lincomycin at 10 mg/kg demonstrated an elimination half-life (t1/2β) of 7.041 ± 0.402 hours [2], providing species-specific pharmacokinetic parameters for veterinary research applications.

PK Disposition
Head-to-head
Lincomycin: higher renal extraction and biliary excretion; clindamycin: hepatic metabolic activation
Supports clearance pathway research and species-specific PK studies
Canine model; broiler chicken t1/2β 7.041 h (oral 10 mg/kg)
Pharmacokinetics Drug disposition Canine model Biliary excretion

Pseudomembranous Colitis Risk: Comparable Incidence Rates with Clinical Preference-Driven Differentiation

Both lincomycin and clindamycin carry boxed warnings for Clostridioides difficile-associated diarrhea (CDAD) and pseudomembranous colitis, which may be fatal [1][2]. In a prospective comparative study monitoring 100 patients treated with lincomycin or clindamycin, the incidence of diarrhea in the lincosamide group was 11%, compared to 8% in a matched ampicillin-treated control group—a difference that was not statistically significant [3]. One patient in the lincomycin/clindamycin cohort developed pseudomembranous colitis, which was associated with two prolonged courses of lincomycin therapy [3]. The package insert for Lincocin explicitly states that lincomycin should be reserved for serious infections where less toxic antimicrobial agents are inappropriate, and that it should not be used for nonbacterial infections [1]. The professional monograph further notes that due to its more potent antibacterial activity, clindamycin is usually preferred when a lincosamide antibiotic is indicated [2]. Thus, the safety differentiation is not one of materially different incidence rates, but rather a clinical risk-benefit determination driven by clindamycin's superior potency: the same therapeutic benefit can be achieved with clindamycin at lower doses and with a more favorable oral absorption profile, thereby making lincomycin a second-line agent reserved for specific scenarios (e.g., penicillin-allergic patients where alternatives are contraindicated).

CDAD Risk
Reported
11% diarrhea in lincosamide group vs. 8% ampicillin (not significant); 1 pseudomembranous colitis case
Safety endpoint monitoring context may be comparable
Prospective study; data to verify for specific research models
Adverse drug reactions C. difficile Antibiotic-associated diarrhea

Cross-Resistance Patterns: Complete Cross-Resistance with Macrolides via MLSB Mechanism

Lincomycin and clindamycin exhibit complete cross-resistance with each other and with macrolides and streptogramin B antibiotics via the MLSB (macrolide-lincosamide-streptogramin B) resistance mechanism [1][2]. This resistance is primarily mediated by erm genes encoding rRNA methyltransferases that mono- or dimethylate adenine at position A2058 (E. coli numbering) in the 23S rRNA of the 50S ribosomal subunit. This methylation sterically hinders antibiotic binding at the overlapping binding sites shared by macrolides and lincosamides [2]. Inducible resistance occurs when macrolides act as inducers, rendering cells resistant to lincosamides only in the presence of the inducer; constitutive resistance confers resistance to all MLSB antibiotics regardless of inducer presence [1]. Resistance to lincomycin and clindamycin may also occur via enzymatic modification of the antibiotics by specific enzymes (lincomycin nucleotidyltransferases) or active efflux from the bacterial cell [3]. Importantly, while cross-resistance between lincomycin and clindamycin is complete at the mechanistic level, the quantitative MIC differences documented above mean that certain strains may test susceptible to clindamycin while exhibiting lincomycin MICs above clinical breakpoints—a phenomenon demonstrated by the 14 S. aureus strains with clindamycin MIC <0.5 mg/L but lincomycin MIC >128 mg/L [4].

MLSB Resistance
Class-level
Complete cross-resistance with macrolides and streptogramin B via erm-mediated 23S rRNA methylation
Supports class-representative resistance probe context
Potency difference may yield discordant phenotypic results
Antimicrobial resistance MLSB resistance 23S rRNA methylation

Physicochemical Properties: pKa 7.6, LogP 0.56, and Solution Stability Profile

Lincomycin is a basic compound with a tertiary amine group exhibiting a pKa of 7.6 at 25°C [1][2]. The calculated LogP value of 0.56 indicates moderate hydrophilicity, consistent with its freely soluble nature in water as the hydrochloride salt [2]. The crystalline hydrochloride salt (melting point 187-190°C) is stable in light and air, with the free base soluble in water and most organic solvents other than hydrocarbons [1][2]. In lyophilized form stored desiccated at -20°C, lincomycin hydrochloride is stable for 36 months; in solution, storage at -20°C is recommended with use within 1-3 months to prevent potency loss [3]. These physicochemical parameters are essential for analytical method development (HPLC method validation for quantification has been established) [4] and formulation studies. Notably, while direct comparative physicochemical data between lincomycin and clindamycin are limited in the accessible literature, the documented properties of lincomycin establish it as a well-characterized reference standard for lincosamide class analytical applications.

Physicochemical
Specification review
pKa 7.6 (25°C); LogP 0.56; mp 187–190°C; freely water-soluble; stable 36 months desiccated at -20°C
Supports analytical reference standard and formulation development
HPLC method validation reported; solution stability 1–3 months at -20°C
Physicochemical characterization Formulation development Analytical method validation

Evidence-Based Application Scenarios: Where Lincomycin Procurement Delivers Scientific Value

Comparative Lincosamide Potency Studies and Structure-Activity Relationship Research

Lincomycin serves as the essential baseline comparator in studies investigating the structure-activity relationships of lincosamide derivatives. The documented 4- to 8-fold potency differential against anaerobic bacteria [1] and the 16-fold MIC50 difference against S. aureus [2] provide quantifiable benchmarks for evaluating novel semisynthetic derivatives. Researchers developing next-generation lincosamides (such as RB02 and other analogs targeting ribosomal binding sites in resistant pathogens [3]) require lincomycin as the natural product reference standard against which modifications at C-7 and the pyrrolidine moiety are measured. Procurement of high-purity lincomycin is essential for establishing baseline MIC values in susceptibility panels and for crystallographic studies comparing ribosomal binding interactions between first-generation and modified lincosamides.

Veterinary Pharmacokinetic and Disposition Studies in Species with Unique Clearance Requirements

Lincomycin's distinct pharmacokinetic profile—characterized by significantly higher renal extraction and biliary excretion rates compared to clindamycin [1]—makes it the preferred lincosamide for veterinary research applications where hepatic metabolism is either underdeveloped or a confounding variable. In broiler chickens, lincomycin administered orally at 10 mg/kg demonstrates an elimination half-life of 7.041 ± 0.402 hours [2], establishing species-specific parameters for poultry medicine research. Similarly, lincomycin's renal-dependent clearance pathway is relevant for studies in species where hepatic drug-metabolizing enzyme systems differ markedly from human models. Veterinary researchers investigating lincosamide disposition in food-producing animals or companion animals should procure lincomycin rather than clindamycin when the research question focuses on renal elimination mechanisms or when clindamycin's hepatic metabolic activation would introduce uncontrolled pharmacokinetic variables.

MLSB Antimicrobial Resistance Mechanism Investigations

For studies examining the MLSB (macrolide-lincosamide-streptogramin B) resistance phenotype, lincomycin is a valid and well-characterized class-representative compound. The complete cross-resistance between lincomycin and other MLSB antibiotics, mediated by erm gene methylation of 23S rRNA at position A2058 [1][2], enables researchers to use lincomycin as a probe for inducible and constitutive resistance mechanisms. However, investigators must account for the documented potency differential: strains with clindamycin MIC <0.5 mg/L may exhibit lincomycin MIC >128 mg/L [3], meaning lincomycin may reveal resistance phenotypes that clindamycin masks due to its higher intrinsic potency. This property makes lincomycin particularly valuable for detecting low-level or heterogeneous MLSB resistance that might be missed with clindamycin screening alone. Procurement of lincomycin for resistance surveillance studies, particularly in regions where both lincomycin and clindamycin are in clinical use (e.g., Russia and certain Asian markets), provides the most conservative assessment of lincosamide susceptibility.

Analytical Reference Standard and Method Development Applications

Lincomycin hydrochloride, with its well-defined physicochemical properties (pKa 7.6 at 25°C, LogP 0.56, melting point 187-190°C, freely soluble in water) [1][2], serves as a validated analytical reference standard for lincosamide class quantification. Validated HPLC methods for lincomycin hydrochloride determination have been established and characterized for linearity, range, accuracy, specificity, robustness, precision, limit of quantification, and limit of detection [3]. The compound's 36-month stability in lyophilized form stored desiccated at -20°C ensures long-term reference standard viability. For laboratories developing or validating analytical methods for lincosamide detection in biological matrices, pharmaceutical formulations, or environmental samples, lincomycin procurement provides a stable, well-characterized calibrant with established chromatographic behavior. This application scenario is independent of the clinical preference for clindamycin, as analytical method development prioritizes compound stability, purity characterization, and validated detection parameters over antimicrobial potency considerations.

Application
Selection Property
Validation Focus
Lincosamide SAR studies
Natural product baseline comparator
Potency and binding benchmarks vs. novel analogs
Veterinary PK/disposition research
Renal-dominant clearance profile
Species-specific half-life and excretion pathways
MLSB resistance mechanism studies
Class-representative resistance probe
Detection of inducible/constitutive resistance phenotypes
Analytical reference standard
Validated physicochemical stability
HPLC method accuracy, precision, LOD/LOQ
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